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Compound of Interest

Compound Name: (Rac)-LSN2814617

Cat. No.: B15618600 Get Quote

A AVISO IMPORTANTE: A literatura científica detalhada disponível se concentra

predominantemente no enantiômero único, LSN2814617 ((7S)-3-terc-butil-7-[3-(4-

fluorofenil)-1,2,4-oxadiazol-5-il]-5,6,7,8-tetrahidro[1][2][3]triazolo[4,3-A]piridina), que é o

modulador alostérico positivo (PAM) ativo do receptor de glutamato metabotrópico 5 (mGlu₅).

(Rac)-LSN2814617 é a mistura racêmica. Os dados e protocolos a seguir são baseados em

estudos conduzidos com o LSN2814617. Presume-se que o enantiômero (S) seja o principal

contribuinte para a atividade do racemato. Os pesquisadores devem considerar as implicações

do uso de uma mistura racêmica, que conterá 50% do enantiômero menos ativo ou inativo, ao

determinar as dosagens.

Visão Geral e Mecanismo de Ação
(Rac)-LSN2814617 é um modulador alostérico positivo (PAM) biodisponível oralmente e

penetrante no cérebro do receptor mGlu₅.[4] Ele não possui atividade agonista intrínseca

detectável, mas potencializa a resposta do receptor mGlu₅ a agonistas ortostéricos como o

glutamato.[3] A interação funcional dos receptores mGlu₅ com os receptores N-metil-d-

aspartato (NMDA) levou à sua investigação para o tratamento potencial da esquizofrenia e por

suas propriedades promotoras da vigília.[3]
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Os dados a seguir foram compilados de estudos in vitro e in vivo que investigam as

propriedades do LSN2814617.

Tabela 1: Atividade In Vitro

Parâmetro Espécie Valor Referência

EC₅₀ (Potenciação de

mGlu₅)
Humano 52 ± 21 nM [5]

EC₅₀ (Potenciação de

mGlu₅)
Rato 42 ± 9 nM [5]

Deslocamento do

Radioligante

([³H]MPEP)

Rato Sim [3]

Tabela 2: Dados Farmacocinéticos e de Ocupação de Receptores In Vivo (Ratos)

Dose (Oral, mg/kg) Parâmetro Resultado Referência

0.3 - 60

Exposição Cerebral e

Ocupação do

Receptor

Exposição cerebral

livre significativa e

ocupação dependente

da dose do receptor

mGlu₅.

[5]

Tabela 3: Resumo dos Efeitos Comportamentais e Fisiológicos In Vivo (Ratos)
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Modelo
Experimental

Espécie de
Rato

Dose (Oral,
mg/kg)

Efeito
Observado

Referência

Arquitetura do

Sono (EEG)
Wistar 0.3, 1, 3

Aumento

dependente da

dose na vigília; 3

mg/kg

produziram 234

± 16 min de

vigília

aumentada ao

longo de 7 h.

Reduções

dependentes da

dose no sono

NREM e REM.

[4]

Hiperatividade

Induzida por

Anfetamina

Lister Hooded 2.5, 5, 10

Modulação

significativa da

hiperatividade. A

dose de 10

mg/kg aumentou

significativament

e a

hiperatividade

induzida por

anfetamina no

final da sessão

de teste (75-120

min).

[4]

Tarefa de

Intervalo Variável

e DMTP (Déficit

Induzido por

Antagonista de

NMDA)

- - Doses

promotoras da

vigília atenuaram

os déficits de

desempenho

induzidos pelo

antagonista de

[3]
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NMDA SDZ

220,581.

Tarefa de

Latência de

Resposta

Simples (Após

Restrição de

Sono)

Wistar -

Aumento da

vigília e melhora

da capacidade

funcional em

animais com

restrição de

sono, sem uma

resposta de sono

compensatória

proporcional.

[6]

Protocolos Experimentais
3.1 Preparação e Administração do Composto (Via Oral)

Este protocolo é um método geral para a preparação de formulações in vivo e deve ser

otimizado conforme necessário.

Preparação da Solução de Estoque:

Pese a quantidade desejada de (Rac)-LSN2814617.

Dissolva em DMSO para criar uma solução de estoque concentrada (por exemplo, 10-50

mg/mL). A sonicacão pode ser necessária para auxiliar na dissolução.

Preparação da Formulação para Dosagem:

Calcule o volume necessário da solução de estoque de DMSO com base na dose final e

no volume de administração.

Para um veículo comum, adicione lentamente a solução de estoque de DMSO a uma

solução de PEG300 (polietilenoglicol 300) enquanto agita.

Adicione Tween 80 à mistura e continue a agitar até que a solução esteja límpida.
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Adicione água destilada dupla (ddH₂O) para atingir o volume e a concentração finais.

Uma formulação de veículo típica pode ser DMSO:PEG300:Tween 80:ddH₂O. A

proporção exata deve ser determinada empiricamente para garantir a solubilidade e a

estabilidade.

Administração:

Administre a formulação por gavagem oral a ratos em um volume apropriado com base

no peso corporal (por exemplo, 1-5 mL/kg).

3.2 Protocolo de Estudo da Arquitetura do Sono por EEG em Ratos

Este protocolo descreve as etapas gerais para avaliar os efeitos do (Rac)-LSN2814617 na

arquitetura do sono.

Implantação Cirúrgica de Eletrodos:

Anestesie ratos Wistar machos adultos com um anestésico apropriado (por exemplo,

isoflurano).

Implante cirurgicamente eletrodos de EEG sobre o córtex (por exemplo, frontal e parietal)

e eletrodos de EMG nos músculos da nuca para monitorar a atividade muscular.

Fixe o conjunto de eletrodos ao crânio com parafusos de aço inoxidável e cimento dental.

Permita um período de recuperação pós-operatória de pelo menos uma semana.

Habituação e Gravação da Linha de Base:

Habitue os animais aos cabos de gravação e às câmaras experimentais por vários dias.

Realize gravações de EEG/EMG da linha de base por pelo menos 24 horas para

estabelecer os padrões normais de sono-vigília.

Administração do Fármaco e Gravação:
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Administre oralmente (Rac)-LSN2814617 ou veículo no início do período de luz (quando

os ratos normalmente dormem).

Inicie imediatamente a gravação contínua de EEG/EMG por um período prolongado (por

exemplo, 8-24 horas).

Análise de Dados:

Pontue manualmente ou automaticamente as gravações em épocas (por exemplo, 10-30

segundos) como vigília, sono NREM ou sono REM com base nos sinais de EEG e EMG.

Quantifique o tempo total gasto em cada estado, a latência para o início do sono e a

duração dos surtos para cada condição de tratamento.

3.3 Protocolo de Tarefa de Correspondência Atrasada com a Posição (DMTP) para Avaliar a

Cognição

Este protocolo é projetado para testar a memória de trabalho e como o LSN2814617 pode

atenuar os déficits induzidos por antagonistas de NMDA.[3][7]

Aparelho:

Use câmaras operantes padrão equipadas com pelo menos duas alavancas retráteis ou

orifícios para focinhar e um dispensador de recompensa (por exemplo, pellets de comida

ou sacarose líquida).

Treinamento:

Treine os ratos para pressionar uma alavanca ou focinhar em um orifício para receber

uma recompensa.

Introduza a tarefa de DMTP: a. Fase da Amostra: Uma alavanca (por exemplo, esquerda)

é apresentada. Uma resposta na alavanca da amostra a retrai. b. Período de Atraso: Um

atraso de duração variável (por exemplo, 0 a 28 segundos) é instituído.[7] c. Fase de

Escolha: Ambas as alavancas (esquerda e direita) são apresentadas. d. Resposta

Correta: Uma resposta na alavanca que corresponde à posição da amostra (esquerda)
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resulta em uma recompensa. Uma resposta incorreta (direita) resulta em um período de

tempo de espera (por exemplo, luz da casa acesa, sem recompensa).

Treine os animais até que atinjam um critério de desempenho estável (por exemplo,

>80% de respostas corretas).

Teste de Déficit e Tratamento:

Induza um déficit cognitivo usando um antagonista do receptor de NMDA, como o SDZ

220,581, administrado antes da sessão de teste.

Administre (Rac)-LSN2814617 (ou veículo) por via oral em um tempo de pré-tratamento

apropriado antes da administração do antagonista de NMDA.

Avalie o desempenho na tarefa de DMTP, medindo a porcentagem de respostas corretas,

omissões e latências de resposta.

Visualizações
Diagrama 1: Fluxo de Trabalho Experimental para Avaliação Comportamental
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Caption: Fluxo de trabalho para estudos comportamentais pré-clínicos.

Diagrama 2: Via de Sinalização do Receptor mGlu₅ Simplificada
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Caption: Via de sinalização canônica do receptor mGlu₅.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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